Cas no 62451-84-7 (Methyl 3-(trifluoromethyl)phenylacetate)

• Product Name: Methyl 3-(trifluoromethyl)phenylacetate
• CAS No: 62451-84-7
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• MDL: MFCD04039762
• CID: 508206
• PubChem ID: 2734603
• Update Time: 2025-11-02

Methyl 3-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-(trifluoromethyl)phenyl)acetate
• Methyl 3-(trifluoromethyl)phenylacetate
• Benzeneacetic acid,3-(trifluoromethyl)-, methyl ester
• Methyl 2-[3-(trifluoromethyl)phenyl]acetate
• Methyl (3-trifluoromethylphenyl)acetate
• methyl [3-(trifluoromethyl)phenyl]acetate
• methyltrifluoromethylphenylacetate
• GMEBDKGPPKAPEM-UHFFFAOYSA-N
• methyl m-trifluoromethylphenylacetate
• methyl-3-trifluoromethylphenylacetate
• Methyl 3-tri
• 3-(Trifluoromethyl)phenylacetic acid methyl ester
• KE-0732
• EN300-28658
• CS-W010479
• Z18496500
• Benzeneacetic acid,3-(trifluoromethyl)-,methyl ester
• SY040769
• J-521819
• Methyl2-(3-(trifluoromethyl)phenyl)acetate
• (3-Trifluoromethyl-phenyl)-acetic acid methyl ester
• MFCD04039762
• Benzeneacetic acid, 3-(trifluoromethyl)-, methyl ester
• AKOS005257826
• 3-(2-Methoxy-2-oxoethyl)benzotrifluoride
• 62451-84-7
• A50734
• SCHEMBL4338
• DTXSID90370385
• Methyl 3-trifluoromethylphenylacetate

• MDL： MFCD04039762
• Inchi： 1S/C10H9F3O2/c1-15-9(14)6-7-3-2-4-8(5-7)10(11,12)13/h2-5H,6H2,1H3
• InChI Key： GMEBDKGPPKAPEM-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CC(=O)OC)(F)F

Computed Properties

• Exact Mass: 218.05500
• Monoisotopic Mass: 218.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not available
• Density: 1.240(lit.)
• Boiling Point: 210.9℃ at 760 mmHg
• Flash Point: 60.8 °C
• Refractive Index: 1.45-1.452
• PSA: 26.30000
• LogP: 2.42090
• Solubility: Not available

Methyl 3-(trifluoromethyl)phenylacetate Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Methyl 3-(trifluoromethyl)phenylacetate

Recent Advances in the Application of Methyl 3-(trifluoromethyl)phenylacetate (CAS 62451-84-7) in Chemical Biology and Pharmaceutical Research

Methyl 3-(trifluoromethyl)phenylacetate (CAS 62451-84-7) has emerged as a significant compound in chemical biology and pharmaceutical research due to its unique structural features and versatile applications. The trifluoromethyl group attached to the phenyl ring enhances the compound's metabolic stability and lipophilicity, making it particularly valuable in drug design and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological activities.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a building block for novel kinase inhibitors. Researchers utilized Methyl 3-(trifluoromethyl)phenylacetate as a precursor to develop potent and selective JAK3 inhibitors, showing promising results in autoimmune disease models. The trifluoromethyl group was found to significantly improve binding affinity through favorable hydrophobic interactions with the target protein's binding pocket.

In synthetic chemistry applications, a recent breakthrough published in Organic Letters (2024) described an innovative palladium-catalyzed coupling reaction using Methyl 3-(trifluoromethyl)phenylacetate. The methodology enabled efficient construction of complex molecular architectures with potential applications in drug discovery programs. The study reported excellent yields (85-92%) and demonstrated the compound's compatibility with various coupling partners.

From a pharmacological perspective, emerging research suggests that derivatives of Methyl 3-(trifluoromethyl)phenylacetate exhibit interesting anti-inflammatory properties. A 2024 preclinical study in the European Journal of Pharmacology reported that structural analogs showed significant COX-2 selective inhibition with reduced gastrointestinal toxicity compared to traditional NSAIDs. These findings open new avenues for developing safer anti-inflammatory agents.

The compound's stability and synthetic versatility have also made it valuable in radiopharmaceutical development. Recent work at several academic medical centers has explored its use as a precursor for PET tracer synthesis, particularly for neurological targets. The trifluoromethyl group provides optimal pharmacokinetic properties for blood-brain barrier penetration while maintaining sufficient metabolic stability for imaging applications.

Looking forward, the unique properties of Methyl 3-(trifluoromethyl)phenylacetate continue to inspire innovative applications across multiple therapeutic areas. Ongoing research is investigating its potential in targeted protein degradation strategies and as a component of PROTAC molecules. The compound's combination of synthetic accessibility and favorable physicochemical properties ensures its continued importance in medicinal chemistry and chemical biology research.